Cas no 92018-23-0 (Thiourea, [4-(pentyloxy)phenyl]-)

• Product Name: Thiourea, [4-(pentyloxy)phenyl]-
• CAS No: 92018-23-0
• MF: C₁₂H₁₈N₂OS
• MW: 238.349121570587
• CID: 759036
• Update Time: 2023-08-03

Thiourea, [4-(pentyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Thiourea, [4-(pentyloxy)phenyl]-
• (4-pentoxyphenyl)thiourea
• CDHAWWZFIVSHCQ-UHFFFAOYSA-N
• Thiourea, N-[4-(pentyloxy)phenyl]-
• (4-PENTYLOXY-PHENYL)-THIOUREA

• Inchi： 1S/C12H18N2OS/c1-2-3-4-9-15-11-7-5-10(6-8-11)14-12(13)16/h5-8H,2-4,9H2,1H3,(H3,13,14,16)
• InChI Key： CDHAWWZFIVSHCQ-UHFFFAOYSA-N
• SMILES： S=C(N)NC1C=CC(=CC=1)OCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 203
• XLogP3: 3.1
• Topological Polar Surface Area: 79.4